Cas no 163213-38-5 (methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate)

Methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate is a heterocyclic compound featuring a fused pyrazole-diazepine core with a methyl ester functional group. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for the synthesis of bioactive molecules. The presence of both a carbonyl group and an ester moiety enhances its reactivity, enabling diverse derivatization pathways. This compound is of interest due to its potential applications in drug discovery, where its scaffold may contribute to the development of novel therapeutic agents. High purity and well-characterized synthesis routes ensure reproducibility for research and industrial use.

methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate structure

163213-38-5 structure

Product Name:methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate

CAS No:163213-38-5

MF:C₉H₁₁N₃O₃

MW:209.201941728592

MDL:MFCD02570753

CID:1026149

PubChem ID:2767855

Update Time:2025-10-13

methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
- METHYL 4-OXO-4H,5H,6H,7H,8H-PYRAZOLO-[1,5-A][1,4]DIAZEPINE-2-CARBOXYLATE
- methyl 4-oxo-5,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-2-carboxylate
- AC1MCEQZ
- Bionet2_000392
- CTK8B7714
- methyl [5,6,7,8-tetrahydro-4-oxo-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl]carboxylate
- Oprea1_362601
- SureCN3127245
- Methyl 4-oxo-5.6.7.8-tetrahydro-4H-pyrazolo[1.5-a][1.4]diazepine
- methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
- MLS000721518
- HMS2679P10
- HMS1365B18
- methyloxopyrazoloadiazepinecarboxylate
- 8291AA
- RP12178
- KS-
- 163213-38-5
- 11P-243
- J-522386
- SCHEMBL3127245
- AMY35347
- CHEMBL2134607
- Methyl4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
- DTXSID60377629
- F11976
- SB40735
- SMR000335833
- methyl 4-oxo-5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
- AKOS005078913
- methyl4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
- CS-0049024
- 4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro-4-oxo-, methyl ester
- MFCD02570753
- MDL： MFCD02570753
- Inchi： 1S/C9H11N3O3/c1-15-9(14)6-5-7-8(13)10-3-2-4-12(7)11-6/h5H,2-4H2,1H3,(H,10,13)
- InChI Key： VWXQPZYUOQXYLQ-UHFFFAOYSA-N
- SMILES： O=C1C2=CC(C(=O)OC)=NN2CCCN1

Computed Properties

Exact Mass: 209.08013
Monoisotopic Mass: 209.08004122g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.2
XLogP3: 0.1

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 508.2±38.0 °C at 760 mmHg
Flash Point: 261.1±26.8 °C
PSA: 73.22
Vapor Pressure: 0.0±1.3 mmHg at 25°C

methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate Pricemore >>

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Fluorochem	222972-1g	Methyl 4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate	163213-38-5	95%	1g	￡338.00	2022-03-01
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Chemenu	CM127676-1g	methyl 4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate	163213-38-5	95%+	1g	$***	2023-03-30
Chemenu	CM127676-5g	methyl 4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate	163213-38-5	95%+	5g	$***	2023-03-30
Apollo Scientific	OR303995-500mg	Methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate	163213-38-5		500mg	£126.00	2024-05-22
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